Cas no 113698-36-5 (1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)-)

• Product Name: 1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)-
• CAS No: 113698-36-5
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 143644
• PubChem ID: 11769428
• Update Time: 2025-04-19

1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)-
• BENAZOLINE
• 4,5-Dihydro-2-(2-naphthalenyl)-1H-imidazole oxalate salt
• BENAZOLINE OXALATE
• 4,5-Dihydro-2-(2-naphthalenyl)-1H-imidazole oxalate salt
• SCHEMBL9575180
• 113698-36-5
• 2-naphthalen-2-yl-4,5-dihydro-1H-imidazole
• DTXSID8048442
• 2-(naphthalen-2-yl)-4,5-dihydro-1H-imidazole
• CHEMBL266155
• BDBM50240366
• BGWRJAXPPYHIRG-UHFFFAOYSA-N

• Inchi： 1S/C13H12N2/c1-2-4-11-9-12(6-5-10(11)3-1)13-14-7-8-15-13/h1-6,9H,7-8H2,(H,14,15)
• InChI Key： BGWRJAXPPYHIRG-UHFFFAOYSA-N
• SMILES： N1CCN=C1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 242.97578
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• Solubility: H2O: ≤8 mg/mL
• PSA: 57.61

1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36